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Cat. No.: B074154
Get Quote
. J

1,1-Diphenylhexane (CAS: 1530-04-7) is an aromatic hydrocarbon with the molecular formula
CisH22 and a molecular weight of 238.37 g/mol .[1][2][3] Structurally, it consists of a six-carbon
aliphatic hexane chain attached to a carbon atom that is also bonded to two phenyl groups.
This structure is fundamentally nonpolar. The two bulky phenyl groups and the flexible hexane
chain contribute to significant van der Waals forces while lacking any capacity for hydrogen
bonding or strong dipole-dipole interactions.

The principle of "like dissolves like" is the cornerstone for predicting solubility.[4][5] This
principle states that substances with similar intermolecular forces are likely to be soluble in one
another. Polar solvents, characterized by large dipole moments and/or hydrogen bonding
capabilities (e.g., water, ethanol), effectively dissolve polar solutes. Conversely, nonpolar
solvents, which interact primarily through weaker London dispersion forces, are required to
dissolve nonpolar solutes.[5]

Based on its molecular architecture, 1,1-Diphenylhexane is predicted to be:

» Highly soluble in nonpolar aromatic and aliphatic hydrocarbon solvents (e.g., toluene,
benzene, hexane, cyclohexane).
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» Moderately soluble in solvents of intermediate polarity (e.g., diethyl ether, dichloromethane,
ethyl acetate).

o Sparingly soluble to insoluble in highly polar solvents (e.g., methanol, ethanol, acetone) and
protic solvents, especially water.[6]

Physicochemical Properties

A summary of the known physical and chemical properties of 1,1-Diphenylhexane is essential
for its handling and for designing solubility experiments.

Property Value Reference
CAS Number 1530-04-7 [3]
Molecular Formula CisHz22 [11[3]
Molecular Weight 238.37 g/mol [11[3]
Physical State Liguid (at standard conditions) [7]

Boiling Point 129 - 130 °C (264.2 - 266 °F) [7]
Solubility No quantitative data readily 7]

available

Experimental Determination of Solubility

The most reliable method for determining the solubility of a compound is through the
preparation and analysis of a saturated solution at a controlled temperature. The following
protocol describes a robust, self-validating workflow based on the isothermal equilibrium
method.

General Experimental Workflow

The process begins with selecting a range of solvents, preparing saturated mixtures, allowing
them to reach equilibrium, separating the undissolved solute, and finally quantifying the amount
of dissolved solute in the clear supernatant.
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Caption: Workflow for experimental solubility determination.
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Detailed Step-by-Step Protocol

This protocol is designed to determine solubility via gravimetric analysis, which is direct and

does not require spectroscopic calibration.

Materials and Equipment:

1,1-Diphenylhexane (solute)

A selection of high-purity organic solvents (see Table 2)

Analytical balance (readable to 0.1 mg)

Thermostatic shaker or incubator set to a constant temperature (e.g., 25.0 °C)
Glass vials with screw caps (e.g., 4 mL)

Calibrated micropipettes

Centrifuge with appropriate vial adapters

Pre-weighed collection vials for gravimetric analysis

Evaporation system (e.g., vacuum oven, rotary evaporator, or nitrogen blow-down system)

Procedure:

Preparation: a. Into a series of labeled glass vials, add a precise volume (e.g., 2.0 mL) of
each selected organic solvent.[8] b. Add 1,1-Diphenylhexane dropwise to each vial until a
visible excess of the liquid solute forms a distinct second phase that does not dissolve upon
initial shaking. This ensures the solution will be saturated. c. Securely cap the vials to
prevent solvent evaporation.

Equilibration: a. Place the vials in a thermostatic shaker set to the desired temperature (e.g.,
25.0 £ 0.1 °C). b. Agitate the vials for a sufficient period to ensure equilibrium is reached. A
duration of 24 hours is typically adequate. The system is at equilibrium when the
concentration of the solute in the solvent phase no longer changes over time.
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e Phase Separation: a. After equilibration, transfer the vials to a centrifuge. b. Centrifuge at a
moderate speed (e.g., 3000 rpm for 10 minutes) to pellet all undissolved solute, ensuring a

clear supernatant.

o Quantification (Gravimetric): a. Carefully open each vial, avoiding any disturbance of the
undissolved layer. b. Using a calibrated micropipette, withdraw a precise volume of the clear
supernatant (e.g., 1.00 mL) and transfer it to a pre-weighed, labeled collection vial. c.
Evaporate the solvent from the collection vials completely using a vacuum oven or nitrogen
stream. Avoid excessive heat that could vaporize the 1,1-Diphenylhexane solute. d. Once
the solvent is fully removed, place the vials in a desiccator to cool to room temperature. e.
Weigh the vial containing the dry residue on the analytical balance. f. The mass of the
dissolved solute is the final mass minus the initial mass of the vial.

o Calculation: a. Calculate the solubility using the formula: Solubility (mg/mL) = Mass of
Residue (mg) / Volume of Supernatant Taken (mL) b. Repeat the measurement at least in
triplicate for each solvent to ensure reproducibility and calculate the mean and standard

deviation.

Data Presentation and Interpretation

Results should be compiled into a structured table, allowing for clear comparison across
different solvents. Solvents are often categorized by their polarity.

Table 2: Solubility of 1,1-Diphenylhexane in Common Organic Solvents at 25°C
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Solvent Class

Nonpolar

Solvent

n-Hexane

Experimental
Solubility
(mg/mL)

Predicted
Solubility

Dielectric
Constant (g)*

[Enter
Experimental
Data]

1.9 High

Cyclohexane

[Enter
2.0 High Experimental

Data]

Toluene

[Enter
2.4 High Experimental

Data]

Intermediate

Diethyl Ether

[Enter
Experimental
Data]

4.3 Moderate-High

Dichloromethane

[Enter
9.1 Moderate Experimental

Data]

Ethyl Acetate

[Enter
6.0 Moderate Experimental

Data]

Polar Aprotic

Acetone

[Enter
Experimental
Data]

21.0 Low

Acetonitrile

[Enter
37.5 Very Low Experimental

Data]

Polar Protic

Ethanol

[Enter
Experimental
Data]

245 Very Low

Methanol

32.7 Insoluble [Enter

Experimental
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Experimental

Dielectric Predicted .
Solvent Class Solvent . Solubility
Constant (g)* Solubility
(mg/mL)
Data]
[Enter
Water 80.1 Insoluble ExperimentalDat
al

1Dielectric constant values are approximate and sourced from general chemical reference
tables.[9]

Safety and Handling

According to its Safety Data Sheet, 1,1-Diphenylhexane requires standard laboratory
precautions.[7]

e Handling: Wear appropriate personal protective equipment (PPE), including gloves and
safety glasses.[7] Avoid contact with skin, eyes, and clothing. Ensure adequate ventilation to
avoid inhalation.

o Storage: Store in a tightly sealed container, protected from light.

e Disposal: Chemical waste must be disposed of in accordance with local, regional, and
national regulations.[7]

Conclusion

While published solubility data for 1,1-Diphenylhexane is not readily available, its molecular
structure strongly indicates high solubility in nonpolar organic solvents and poor solubility in
polar solvents. This guide provides the theoretical basis for this prediction and a detailed,
robust experimental protocol for its quantitative determination. By following the outlined
methodology, researchers can confidently generate high-quality, reproducible solubility data
essential for applications in chemical synthesis, formulation, and pharmaceutical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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